Cas no 51912-17-5 (Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine)
51912-17-5 structure
Product Name:Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine
CAS No:51912-17-5
MF:C18H36N4O5
MW:388.502244949341
CID:375079
PubChem ID:6452530
Update Time:2025-04-19
Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine
- azepan-2-one,hexanedioic acid,2-piperazin-1-ylethanamine
- 51912-17-5
-
- Inchi: 1S/C6H15N3.C6H11NO.C6H10O4/c7-1-4-9-5-2-8-3-6-9;8-6-4-2-1-3-5-7-6;7-5(8)3-1-2-4-6(9)10/h8H,1-7H2;1-5H2,(H,7,8);1-4H2,(H,7,8)(H,9,10)
- InChI Key: AEIDHRUSKTYNAF-UHFFFAOYSA-N
- SMILES: O=C1CCCCCN1.OC(CCCCC(=O)O)=O.N1(CCN)CCNCC1
Computed Properties
- Exact Mass: 388.26878
- Monoisotopic Mass: 388.26857026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 273
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 145Ų
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
Experimental Properties
- PSA: 144.99
Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
51912-17-5 (Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine) Related Products
- 72547-43-4(4-OXO-4-PIPERAZIN-1-YL-BUTYRIC ACID)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk